Isobutyldiphenylphosphine

• CAS No.: 5952-47-6
• Molecular Formula: C16H19P
• Molecular Weight: 242.29 g/mol
• IUPAC Name: 2-methylpropyl(diphenyl)phosphane
• InChI: InChI=1S/C16H19P/c1-14(2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3
• InChI Key: ZMCQDWVJSMTPJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CP(C1=CC=CC=C1)C2=CC=CC=C2

Description

Isobutyldiphenylphosphine is a useful research compound. Its molecular formula is C16H19P and its molecular weight is 242.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

265 ml of a 1.8 Molar titrated solution of 477 mmoles of isobutylmagnesium iodide in ether was added dropwise to a stirred solution of 85.35 g (476.8 mmoles) of phenyldichlorophosphine in 750 ml of anhydrous ether, maintained at -25° C. under an inert atmosphere. After stirring for 15 minutes at a temperature of -25° C., the reaction mixture was allowed to gradually warm to a temperature of 0° C. 308 ml of a 2.01 Molar solution of 620 mmoles of phenylmagnesium bromide in ether was added dropwise at a temperature of between 0° C. and +10° C., then the solution was warmed to reflux for one-half hour. The mixture was then hydrolyzed. Distillation yielded an impure isobutyldiphenylphosphine. 31P-NMR δ=-20.66 ppm (relative intensity 999.96), δ=-5.88 ppm (relative intensity 26.64 probably triphenylphosphine), δ=-34.23 ppm (relative intensity 74.75, probably diisobutylphenylphosphine), and δ=-60.57 ppm (relative intensity 123.65, probably (phenyl)(i-butyl)PH), BP=97°-101° C. at 0.15 torr.